(2S)-3-cycloheptyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid

• IUPAC Name: (2S)-3-cycloheptyl-2-(9H-fluoren-9-ylmethoxycarbonylamino)propanoic acid
• InChI: InChI=1S/C25H29NO4/c27-24(28)23(15-17-9-3-1-2-4-10-17)26-25(29)30-16-22-20-13-7-5-11-18(20)19-12-6-8-14-21(19)22/h5-8,11-14,17,22-23H,1-4,9-10,15-16H2,(H,26,29)(H,27,28)/t23-/m0/s1
• InChI Key: QLVAHIRRBVTTMP-QHCPKHFHSA-N
• Canonical SMILES: C1CCCC(CC1)CC(C(=O)O)NC(=O)OCC2C3=CC=CC=C3C4=CC=CC=C24
• Isomeric SMILES: C1CCCC(CC1)C[C@@H](C(=O)O)NC(=O)OCC2C3=CC=CC=C3C4=CC=CC=C24
• Molecular Formula: C25H29NO4
• Molecular Weight: 407.5 g/mol
• CAS No.: 1993342-75-8

Description

The compound “(2S)-3-cycloheptyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid” is a complex organic molecule. It contains a cycloheptyl group (a seven-membered carbon ring), a fluorenylmethoxy carbonyl group (a fluorene ring attached to a methoxy carbonyl group), and an amino group attached to a propanoic acid residue.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, including the formation of the fluorenylmethoxy carbonyl group, the attachment of this group to the amino group, and the attachment of the cycloheptyl group.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the conditions and the reagents used. The presence of the amino group and the carboxylic acid group could potentially allow for reactions such as amide bond formation.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar carboxylic acid group could potentially make the compound soluble in water.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. If it’s intended for use as a drug, for example, the mechanism of action would depend on the specific biological target of the drug.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its toxicity, reactivity, and environmental impact.

Future Directions

The future directions for research on this compound could include further studies to determine its physical and chemical properties, potential uses, and safety profile.